N-(6-((4-((2-methoxyphenyl)amino)-4-oxobutyl)thio)pyridazin-3-yl)thiophene-2-carboxamide

• IUPAC Name: N-[6-[4-(2-methoxyanilino)-4-oxobutyl]sulfanylpyridazin-3-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C20H20N4O3S2/c1-27-15-7-3-2-6-14(15)21-18(25)9-5-13-29-19-11-10-17(23-24-19)22-20(26)16-8-4-12-28-16/h2-4,6-8,10-12H,5,9,13H2,1H3,(H,21,25)(H,22,23,26)
• InChI Key: HMVKJTDRSGKBDU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CCCSC2=NN=C(C=C2)NC(=O)C3=CC=CS3
• Molecular Formula: C20H20N4O3S2
• Molecular Weight: 428.5 g/mol

Description

N-(6-((4-((2-methoxyphenyl)amino)-4-oxobutyl)thio)pyridazin-3-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C20H20N4O3S2 and its molecular weight is 428.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of related compounds involve complex chemical reactions to produce novel derivatives with potential biological activities. For instance, the synthesis of 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and their subsequent conversion into pyrazolo[1,5-a]pyrimidine derivatives demonstrate the intricate processes involved in generating new chemical entities. These compounds are characterized using a range of analytical techniques, including elemental analysis, IR, MS, ^1H-NMR, and ^13C-NMR, to establish their structures (Hassan, Hafez, & Osman, 2014).

Biological Activities

The novel compounds synthesized from such chemical frameworks are often screened for various biological activities, including cytotoxicity against cancer cells, antibacterial, antifungal, anti-inflammatory, and analgesic effects. The cytotoxic activity of some newly synthesized derivatives against Ehrlich Ascites Carcinoma (EAC) cells exemplifies the potential therapeutic applications of these compounds in cancer treatment. Additionally, the evaluation of compounds as cyclooxygenase-1/2 (COX-1/2) inhibitors highlights their potential in managing inflammation and pain (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial and Antitumor Activities

Research also explores the antimicrobial and antitumor activities of these compounds. For example, the synthesis of novel thieno[2,3-c]pyridazines and their evaluation for antibacterial activities showcase the potential of these compounds in addressing microbial infections. The study of thiophene-3-carboxamide derivatives for their antibacterial and antifungal activities further demonstrates the broad-spectrum potential of related chemical entities in combating various pathogens (Vasu, Nirmala, Chopra, Mohan, & Saravanan, 2005).